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Compound of Interest

Compound Name: Isopropoxy(phenyl)silane

Cat. No.: B13348908 Get Quote

This document provides critical safety and logistical information for laboratory professionals

working with Isopropoxy(phenyl)silane. Adherence to these procedures is essential for

ensuring personal safety and proper chemical management.

Isopropoxy(phenyl)silane is a colorless liquid utilized as a versatile organosilicon compound

in various industrial and research applications, including as a silane coupling agent and for

surface modification.[1] While highly effective in these applications, it presents several health

hazards that necessitate careful handling and the use of appropriate personal protective

equipment (PPE). The compound is harmful if swallowed, causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[2]

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is the first line of defense against the hazards associated with

Isopropoxy(phenyl)silane. The following table summarizes the recommended PPE for

various levels of protection.
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Protection
Level

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Body
Protection

Standard

Laboratory

Handling

Double-gloved 8

mil nitrile

gloves[3]

ANSI Z87.1

compliant safety

glasses with side

shields[4]

For nuisance

exposures: P95

(US) or P1 (EU

EN 143) particle

respirator[5]

Standard

laboratory coat,

long pants, and

closed-toe

shoes[4]

High-Risk

Operations (e.g.,

large quantities,

potential for

splashing)

Butyl or

Neoprene rubber

gloves[6][7]

Safety goggles

and a face shield

worn over the

goggles[4]

For higher level

protection:

OV/AG/P99 (US)

or ABEK-P2 (EU

EN 143)

respirator

cartridges[5]

Chemical-

resistant apron

or coveralls[8]

Experimental Protocols: Safe Handling and Disposal
Handling Protocol:

Engineering Controls: Always handle Isopropoxy(phenyl)silane in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[5]

PPE Inspection: Before commencing work, thoroughly inspect all PPE, particularly gloves,

for any signs of degradation or perforation.[5]

Avoiding Contact: Take meticulous care to avoid contact with skin, eyes, and clothing.[5] In

the event of accidental contact, follow the first aid measures outlined in the Safety Data

Sheet (SDS).

Hand Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[2]

Disposal Plan:

Waste Segregation: All waste contaminated with Isopropoxy(phenyl)silane, including used

gloves, disposable lab coats, and bench paper, must be collected in a designated, properly
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labeled, and sealed hazardous waste container.

Chemical Waste: Unused or waste Isopropoxy(phenyl)silane should be disposed of

through a licensed professional waste disposal service.[5] Do not pour it down the drain.[5]

Contaminated Packaging: Dispose of the original container as unused product waste.[5]

Logical Workflow for Handling
Isopropoxy(phenyl)silane
The following diagram illustrates the procedural flow for safely handling

Isopropoxy(phenyl)silane from preparation to disposal.
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Caption: Workflow for Isopropoxy(phenyl)silane Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13348908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

